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Compound of Interest

Compound Name: 3,5,7-Trimethoxyflavone

Cat. No.: B1676842 Get Quote

Essential Safety and Handling Guide for 3,5,7-
Trimethoxyflavone
For Immediate Use by Laboratory Professionals

This guide provides crucial safety and logistical information for handling 3,5,7-
Trimethoxyflavone, a flavonoid compound used in research. The following procedures are

based on best practices for handling similar chemical compounds and are intended to ensure

the safety of all laboratory personnel.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 3,5,7-Trimethoxyflavone is not readily available,

data from structurally similar methoxyflavone compounds, such as 3-Hydroxy-5,7,4′-

trimethoxyflavone and 3',5-Dihydroxy-4',6,7-trimethoxyflavone, indicate potential hazards.

These include:

Acute Oral Toxicity

Skin Irritation[1][2]

Serious Eye Irritation[1][2]

Respiratory Tract Irritation[1]
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Therefore, it is imperative to handle 3,5,7-Trimethoxyflavone with appropriate personal

protective equipment and follow stringent safety protocols.

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended PPE for handling 3,5,7-
Trimethoxyflavone.

PPE Category
Minimum
Requirement

Recommended for
Enhanced Safety

Rationale

Hand Protection

Nitrile gloves

(minimum 5 mil

thickness)

Double-gloving (two

pairs of nitrile gloves)

Protects against skin

irritation. Double-

gloving provides

additional security

against tears or

punctures.

Eye & Face Protection
Safety glasses with

side shields

Chemical safety

goggles and a face

shield

Prevents eye irritation

from airborne powder

or splashes. A face

shield offers broader

protection.

Respiratory Protection

NIOSH-approved N95

or P100 particulate

respirator

Air-purifying respirator

with organic vapor

and particulate

cartridges

Protects the

respiratory system

from irritation due to

inhalation of the

compound, especially

when handling

powders.

Body Protection
Flame-resistant lab

coat

Chemical-resistant

coveralls

Protects skin and

clothing from

contamination.
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Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Designate a specific area for handling 3,5,7-Trimethoxyflavone.

Verify that an eye-wash station and safety shower are accessible and operational.

Donning PPE:

Put on a lab coat or coveralls.

Don the appropriate respiratory protection.

Put on safety glasses or goggles and a face shield.

Finally, put on nitrile gloves, ensuring the cuffs of the lab coat are tucked into the outer

gloves if double-gloving.

Handling the Compound:

Perform all manipulations of 3,5,7-Trimethoxyflavone, especially weighing and transferring

the solid, within a certified chemical fume hood to control dust.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and

turned inside out.

Wash hands thoroughly with soap and water after removing gloves.
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Workflow for Handling 3,5,7-Trimethoxyflavone

Preparation

PPE Donning

Handling

Post-Handling

Verify Fume Hood Operation

Designate Work Area

Check Safety Equipment

Don Lab Coat

Proceed to PPE

Don Respirator

Don Eye/Face Protection

Don Gloves

Work in Fume Hood

Begin Handling

Avoid Dust/Aerosol

Decontaminate Surfaces

Complete Handling

Doff PPE

Wash Hands

Safe Completion

End of Procedure

Click to download full resolution via product page

Caption: Workflow for PPE selection, use, and disposal.
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Disposal Plan
Proper disposal of 3,5,7-Trimethoxyflavone and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused 3,5,7-Trimethoxyflavone
Dispose of as hazardous chemical waste in a

designated, sealed container.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated hazardous waste

container.

Contaminated PPE (gloves, disposable lab

coats)

Dispose of in a designated hazardous waste

container.

Spills

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

hazardous waste disposal. Avoid breathing dust

during cleanup.

Important Considerations:

Never dispose of 3,5,7-Trimethoxyflavone down the drain.

All waste containers must be clearly labeled with the contents.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676842#personal-protective-equipment-for-
handling-3-5-7-trimethoxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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